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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1677347 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of MM 47755, also known as 6-Deoxy-8-O-methylrabelomycin or (-)-8-O-

Methyltetrangomycin. The following procedures are designed to ensure the safety of laboratory

personnel and to minimize environmental impact.

Compound Identification and Properties
MM 47755 is an anthraquinone compound with antibiotic and antiparasitic activities[1]. A

summary of its key identifiers and physical/chemical properties is provided below.
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Property Value

Chemical Name
3R,4-dihydro-3-hydroxy-8-methoxy-3-methyl-

benz[a]anthracene-1,7,12(2H)-trione

Synonyms
6-Deoxy-8-O-methylrabelomycin, (-)-8-O-

Methyltetrangomycin

CAS Number 117620-87-8

Molecular Formula C₂₀H₁₆O₅[1][2]

Molecular Weight 336.3 g/mol [1][2]

Appearance A solid[1]

Solubility
Acetonitrile: Slightly soluble (0.1-1 mg/ml)

[1]Methanol: Slightly soluble (0.1-1 mg/ml)[1]

Hazard Statements

Harmful if swallowed or in contact with skin

(H302+H312). Causes serious eye irritation

(H319). Very toxic to aquatic life with long

lasting effects (H410).[3]

Storage
Store in accordance with information listed on

the product insert.[3]

Experimental Protocols: Disposal Procedures
Proper disposal of MM 47755 is crucial due to its hazardous properties. The following step-by-

step guide outlines the recommended disposal protocol.

1. Personal Protective Equipment (PPE):

Wear appropriate protective gloves, clothing, and eye/face protection before handling the

compound[3].

2. Waste Collection:

Collect waste MM 47755 and any contaminated materials (e.g., weighing paper, pipette tips,

gloves) in a designated, properly labeled, and sealed container for chemical waste.
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Do not dispose of MM 47755 with household garbage[3].

Do not allow the product to reach the sewage system[3].

3. Spill Management:

In case of a spill, evacuate personnel to a safe area[2].

Prevent further leakage or spillage if it is safe to do so[2].

Keep the product away from drains and water courses to avoid environmental

contamination[2].

Absorb spills with an inert, liquid-binding material such as diatomite or universal binders[2].

Decontaminate the affected surfaces and equipment by scrubbing with alcohol[2].

Collect all contaminated materials in a suitable, closed container for disposal[2][4].

4. Contaminated Packaging:

Uncleaned packaging should be treated as hazardous waste.

Disposal of contaminated packaging must be conducted in accordance with official federal,

state, and local regulations[2][3].

5. Final Disposal:

Arrange for the disposal of the chemical waste through a licensed waste disposal company.

Adhere to all prevailing country, federal, state, and local regulations for chemical waste

disposal[2].

Logical Workflow for MM 47755 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of MM 47755.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/40662m.pdf
https://cdn.caymanchem.com/cdn/msds/40662m.pdf
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://www.invivochem.cn/upload/0203/MSDS_down_file258121.pdf
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://cdn.caymanchem.com/cdn/msds/40662m.pdf
https://file.glpbio.com/quotepdf/sds.php?token=5kx07TzodBY1WeSyzhUEMJIWASVHC4orZiYySp3jMkregRVRR6o-E3w2hNzzOgBjR3R9LbATkGiLxgzEvye9YNULRHZ4zICXPWkKX6pv3MxAzhoxv3EXOEkSg3y4WZ4dfkDTSJMdWXxpk
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Identification

Containment

Final Disposal

Start: Need to
dispose of MM 47755

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Unused/Expired
MM 47755

Contaminated Materials
(e.g., labware, PPE)

Spill Cleanup
Material

Place in a Labeled,
Sealed Hazardous
Waste Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Licensed Waste
Disposal Service

End: Proper Disposal
Completed

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of MM 47755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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